Cas no 30362-15-3 (1,3,5-Triazin-2-amine,4,6-bis(butylthio)-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-bis(butylthio)-
• CAS No: 30362-15-3
• MF: C₁₁H₂₀N₄S₂
• MW: 272.433299064636
• CID: 317695
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4,6-bis(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-bis(butylthio)-
• 1,3,5-Triazin-2-amine, 4,6-bis(butylthio)-

• Inchi： 1S/C11H20N4S2/c1-3-5-7-16-10-13-9(12)14-11(15-10)17-8-6-4-2/h3-8H2,1-2H3,(H2,12,13,14,15)
• InChI Key： KVHQIVLWKPYHFP-UHFFFAOYSA-N
• SMILES： N1=C(SCCCC)N=C(SCCCC)N=C1N

Computed Properties

• Exact Mass: 272.1132
• Monoisotopic Mass: 272.112938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.17
• Boiling Point: 478.6°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.579
• PSA: 64.69
• pka: 2.81±0.10(Predicted)